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Compound of Interest

Compound Name:
Methyl 3-bromo-6-

methoxypicolinate

Cat. No.: B1420901 Get Quote

An In-depth Technical Guide to the Safe Handling of Methyl 3-bromo-6-methoxypicolinate

This guide provides a comprehensive overview of the material safety data and handling

protocols for Methyl 3-bromo-6-methoxypicolinate (CAS No. 1214332-49-6). It is intended

for researchers, scientists, and drug development professionals who may handle this

compound in a laboratory or manufacturing setting. The information herein is synthesized from

available safety data sheets and chemical databases to ensure a high standard of scientific

accuracy and practical utility.

Compound Profile and Significance
Methyl 3-bromo-6-methoxypicolinate is a substituted pyridine derivative. Such halogenated

and methoxy-functionalized picolinate esters are valuable intermediates in organic synthesis,

particularly in the development of novel pharmaceutical agents and agrochemicals. The

presence of the bromine atom, the methoxy group, and the methyl ester on the pyridine ring

offers multiple reaction sites for chemists to build more complex molecules. Understanding its

chemical properties and associated hazards is paramount for its safe and effective use in

research and development.

Chemical Identity:
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Identifier Value

IUPAC Name
Methyl 3-bromo-6-methoxypyridine-2-

carboxylate

CAS Number 1214332-49-6

Molecular Formula C₈H₈BrNO₃

Molecular Weight 246.06 g/mol

SMILES COC1=NC(=C(C=C1)Br)C(=O)OC

Hazard Identification and Risk Assessment
Methyl 3-bromo-6-methoxypicolinate is classified as a hazardous substance. The primary

risks are associated with ingestion, skin/eye contact, and inhalation. A thorough understanding

of these hazards is the foundation of a robust safety protocol.

GHS Classification and Hazard Statements:
Based on available data, the compound is classified as follows:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Skin Irritation Category 2 H315: Causes skin irritation.[1]

Eye Irritation Category 2A
H319: Causes serious eye

irritation.[1]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[1]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[1]

Signal Word:Warning[1]

Expert Insight: The hazard profile suggests that this compound is a significant irritant and is

harmful through multiple routes of exposure. The respiratory irritation potential (H335)
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necessitates that all handling of the solid material or solutions be conducted in a well-ventilated

area, preferably within a chemical fume hood to prevent inhalation of dust or vapors.

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, starting with engineering controls and supplemented by

appropriate PPE, is essential for mitigating the risks associated with Methyl 3-bromo-6-
methoxypicolinate.

Engineering Controls
Chemical Fume Hood: All weighing and handling of the solid compound, as well as any

reactions involving it, must be performed inside a certified chemical fume hood. This is the

primary defense against respiratory exposure.

Ventilation: The laboratory should be equipped with adequate general ventilation to ensure

any fugitive emissions are diluted and removed.

Safety Shower and Eyewash Station: A readily accessible and tested safety shower and

eyewash station are mandatory in any area where this compound is handled.

Personal Protective Equipment (PPE)
The selection of PPE is critical to prevent skin and eye contact.

Eye and Face Protection: Chemical safety goggles are required at a minimum. A face shield

should also be worn when there is a significant risk of splashing.[2]

Skin Protection:

Gloves: Chemically resistant gloves (e.g., nitrile) must be worn. It is crucial to inspect

gloves for any signs of degradation or puncture before use and to practice proper glove

removal techniques to avoid skin contamination.[2]

Lab Coat: A flame-resistant lab coat should be worn and kept fastened.
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Protective Clothing: For larger quantities or procedures with a higher risk of exposure, a

chemical-resistant apron or suit may be necessary.[2]

Respiratory Protection: If work must be performed outside of a fume hood (which is strongly

discouraged), a NIOSH-approved respirator with an appropriate cartridge for organic vapors

and particulates should be used.

Workflow for Donning and Doffing PPE

Donning Sequence (Clean Area)

Doffing Sequence (At Exit)

1. Lab Coat 2. Respirator
(if required) 3. Goggles/Face Shield 4. Gloves

1. Gloves
(avoid skin contact) 2. Goggles/Face Shield 3. Lab Coat 4. Respirator

Click to download full resolution via product page

Caption: Standard procedure for donning and doffing PPE.

Safe Handling, Storage, and Disposal Protocols
Handling

Avoid the formation of dust and aerosols.[2][3]

Use only in a chemical fume hood.[4]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the material and before leaving the laboratory.

Keep the container tightly closed when not in use.[4]
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Storage
Store in a cool, dry, and well-ventilated place.[3]

The recommended storage temperature is 2-8°C, and the material should be sealed in a dry

environment.[1]

Keep away from incompatible materials such as strong oxidizing agents.

Disposal
Dispose of waste material in accordance with local, state, and federal regulations.

Contaminated packaging should be treated as the product itself.

Do not allow the material to enter drains or waterways.

Emergency Procedures
A clear and well-rehearsed emergency plan is critical.

First-Aid Measures
Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.[2][5]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes while removing contaminated clothing. Seek medical attention if irritation

persists.[2][5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[2][5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[2]

Accidental Release Measures
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In the event of a spill, the primary objectives are to contain the spill, prevent exposure, and

decontaminate the area.

Spill Response Workflow

Spill Occurs

Evacuate Immediate Area
Alert Personnel

Don Appropriate PPE
(Respirator, Gloves, Goggles)

Contain Spill with
Inert Absorbent Material
(e.g., vermiculite, sand)

Carefully Collect Material
into a Labeled Waste Container

Decontaminate Spill Area
with Appropriate Solvent

Dispose of Waste According
to Regulations

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a chemical spill.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.
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Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases

and vapors, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO₂),

and hydrogen bromide (HBr).[4][6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Toxicological and Ecological Information
Toxicological Information

Acute Toxicity: Harmful if swallowed or inhaled.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1]

Serious Eye Damage/Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory tract irritation.[1]

Carcinogenicity, Mutagenicity, and Reproductive Toxicity: No data is available for this specific

compound. It is prudent to handle it as a potential carcinogen/mutagen/teratogen and

minimize exposure.

Ecological Information
The environmental impact of this compound has not been fully investigated.

It is imperative to prevent its release into the environment, as similar halogenated organic

compounds can be persistent and harmful to aquatic life.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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